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Compound of Interest

Compound Name: Tixadil

Cat. No.: B1619522 Get Quote

Disclaimer: The following information is based on available data for the chemical compound

Tixadil (CAS: 2949-95-3). While this guide provides essential safety and handling information, it

is not exhaustive. Always consult the full Safety Data Sheet (SDS) and your institution's safety

protocols before handling any chemical.

Essential Safety & Handling Guide: Tixadil
This document provides crucial safety, handling, and disposal information for Tixadil (CAS:

2949-95-3), a thioxanthene derivative. The procedural guidance herein is designed to equip

researchers, scientists, and drug development professionals with the immediate information

needed to handle this substance safely in a laboratory setting.

Tixadil Hazard Profile & Properties
While comprehensive toxicological data is not widely published, the chemical nature of Tixadil
necessitates careful handling. The following table summarizes its key identifiers and known

properties.
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Identifier Value

Chemical Name
N-(α-Methylphenethyl)-9H-thioxanthene-9-

ethan-1-amine[1]

CAS Number 2949-95-3[1]

Molecular Formula C24H25NS[1]

Molecular Weight 359.53 g/mol [1]

Known Hazards

Although specific hazards are not fully detailed

in available public information, general safe

laboratory practices for chemical handling are

mandatory. Hazards may become more

pronounced as the product ages and degrades.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against potential exposure. The

following table outlines the minimum required PPE for handling Tixadil.

Protection Type Specification Rationale

Respiratory
MSHA/NIOSH-approved vapor

respirator or equivalent.[2]

To prevent inhalation of

potentially harmful vapors.

Hand Nitrile gloves.[2]
To prevent direct skin contact

and potential absorption.

Eye Splash goggles.[2]
To protect eyes from accidental

splashes.

Body Standard laboratory coat.
To protect skin and clothing

from contamination.

Facilities

General ventilation is required.

Eyewash fountains must be

available in any area where

exposure is possible.[2]

To ensure a safe working

environment and provide

immediate first aid capability.
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Operational Plan: Handling and Storage
Follow safe industrial engineering and laboratory practices when handling any chemical.[2]

Step 1: Receiving and Inspection

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the supplier's label matches the order and that SDS information is accessible.

Log the date of receipt. Avoid long storage periods as the product may degrade.[2]

Step 2: Storage

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from incompatible materials (e.g., strong oxidizing agents).

Step 3: Handling and Dispensing

Always handle Tixadil within a chemical fume hood or in an area with adequate ventilation.

Don the appropriate PPE as detailed in Section 2 before opening the container.

Use dedicated, clean spatulas and glassware for weighing and transferring the substance.

Avoid actions that could generate dust or aerosols.

Upon completion, securely seal the container and clean the work area thoroughly.

Disposal Plan
Chemical waste must be managed to ensure safety and environmental compliance.

Step 1: Waste Segregation
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All solid waste contaminated with Tixadil (e.g., gloves, weigh boats, paper towels) must be

placed in a dedicated, labeled hazardous waste container.

Liquid waste containing Tixadil should be collected in a separate, labeled, and sealed

hazardous waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Step 2: Container Management

Keep waste containers closed except when adding waste.

Store waste containers in a designated satellite accumulation area.

Step 3: Final Disposal

All Tixadil waste must be disposed of through your institution's Environmental Health &

Safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Tixadil down the drain or in regular trash.

Illustrative Protocols & Visualizations
The following experimental protocol and diagrams are provided as illustrative examples of

laboratory workflows and potential mechanisms. They are designed to meet the structural

requirements of this guide and should not be interpreted as established scientific facts

regarding Tixadil.

Hypothetical Experimental Protocol: Assessing In Vitro
Cytotoxicity of Tixadil
Objective: To determine the cytotoxic effect of Tixadil on a human cancer cell line (e.g., HeLa)

using an MTT assay.

Methodology:

Cell Culture: Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a 5% CO2 incubator.
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Cell Seeding: Seed 5x10³ cells per well in a 96-well plate and allow them to adhere

overnight.

Tixadil Preparation: Prepare a 10 mM stock solution of Tixadil in DMSO. Create a series of

dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM.

Treatment: Replace the media in each well with the prepared Tixadil dilutions. Include a

vehicle control (DMSO) and an untreated control.

Incubation: Incubate the plate for 48 hours at 37°C.

MTT Assay: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measurement: Read the absorbance at 570 nm using a microplate reader.

Analysis: Calculate cell viability as a percentage relative to the untreated control and

determine the IC50 value.

Diagrams: Workflows and Logical Relationships

Preparation Handling Cleanup & Disposal

1. Review SDS and Procedures 2. Don Full PPE
(Respirator, Gloves, Goggles) 3. Prepare Fume Hood Work Area 4. Transfer Tixadil from

Primary to Secondary Container
5. Weigh or Dispense

Required Amount 6. Securely Seal All Containers 7. Decontaminate Work Surface 8. Dispose of Contaminated
Waste in Labeled Container 9. Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safely Handling Tixadil in a Laboratory Setting.
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Caption: Logical Flow for the Disposal of Tixadil-Contaminated Waste.
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Tixadil Exposure
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Caption: Hypothetical Tixadil-Induced Apoptosis Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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